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Compound of Interest

1-methyl-3-(trifluoromethyl)-1H-
Compound Name:
pyrazole-4-carbonyl chloride

Cat. No.: B154166

An In-depth Technical Guide on 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl
chloride

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride, a key
intermediate in the synthesis of various agrochemicals and pharmaceuticals. This document is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Chemical Identity and Molecular Structure

1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride is a heterocyclic compound
featuring a pyrazole ring. The pyrazole ring is substituted with a methyl group at the first
position, a trifluoromethyl group at the third position, and a carbonyl chloride group at the fourth
position.

Molecular Formula: CeHaCIF3N20[1]
Molecular Weight: 212.56 g/mol [1]

The structural formula of the compound is depicted in the following diagram:
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Caption: Chemical structure of 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl
chloride.

Physicochemical Properties

A summary of the key quantitative data for 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-
carbonyl chloride is presented in the table below. This allows for a straightforward comparison
of its fundamental properties.

Property Value Unit
Molecular Weight 212.56 g/mol
Molecular Formula CeH4CIF3N20

CAS Number 126674-98-4

Calculation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The atomic weights used for this calculation are the standard atomic weights of the elements.

Atomic Weights of Constituent Elements:

Element Symbol Atomic Weight ( g/mol )

Carbon C 12.011]2][3]

Hydrogen H 1.008[4][5][6]

Chlorine Cl 35.45[7][8][9]

Fluorine F 18.998[10][11][12]

Nitrogen N 14.007[13][14][15]

Oxygen @] 15.999[16][17][18][19]
Calculation:
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The molecular weight is calculated as follows:

(Number of C atoms x Atomic weight of C) + (Number of H atoms x Atomic weight of H) +
(Number of Cl atoms x Atomic weight of Cl) + (Number of F atoms x Atomic weight of F) +
(Number of N atoms x Atomic weight of N) + (Number of O atoms x Atomic weight of O)

= (6 x 12.011) + (4 x 1.008) + (1 x 35.45) + (3 x 18.998) + (2 x 14.007) + (1 x 15.999) = 72.066
+4.032 + 35.45 + 56.994 + 28.014 + 15.999 = 212.555 g/mol

This calculated value is consistent with the reported molecular weight of 212.56 g/mol .[1]

Experimental Protocols

The determination of the molecular weight of a compound like 1-methyl-3-
(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride is typically achieved through mass
spectrometry.

General Mass Spectrometry Workflow:

lon Separation

Vaporization > lon Acceleration > (m/z ratio) » Signal Transduction »

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBONYL CHLORIDE CAS#:
126674-98-4 [chemicalbook.com]

e 2. youtube.com [youtube.com]

e 3. Carbon | C (Element) - PubChem [pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.chemicalbook.com/ProductChemicalPropertiesCB6418678_EN.htm
https://www.benchchem.com/product/b154166?utm_src=pdf-body
https://www.benchchem.com/product/b154166?utm_src=pdf-body
https://www.benchchem.com/product/b154166?utm_src=pdf-body-img
https://www.benchchem.com/product/b154166?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ProductChemicalPropertiesCB6418678_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB6418678_EN.htm
https://www.youtube.com/watch?v=0DjGnME8ITM
https://pubchem.ncbi.nlm.nih.gov/element/Carbon
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 4. quora.com [quora.com]

e 5. How many grams does an atom of hydrogen weigh? - askllTians [askiitians.com]
e 6. Hydrogen - Wikipedia [en.wikipedia.org]

e 7. Chlorine Facts - Chlorine The Element of Surprise [chlorine.org]

» 8. Isotopes of chlorine - Wikipedia [en.wikipedia.org]

e 9. Why is the atomic mass of chlorine taken as 35.5 u and not a whole number like 35 u or
36 u explained? [unacademy.com]

e 10. byjus.com [byjus.com]

e 11. Fluorine - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

e 12. Atomic Data for Fluorine (F ) [physics.nist.gov]
e 13. m.youtube.com [m.youtube.com]

e 14. Nitrogen - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

e 15. shg.bio.ic.ac.uk [sbg.bio.ic.ac.uk]

o 16. fiveable.me [fiveable.me]

e 17. princeton.edu [princeton.edu]

» 18. Oxygen - Wikipedia [en.wikipedia.org]

e 19. Oxygen - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

 To cite this document: BenchChem. [1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl
chloride molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154166#1-methyl-3-trifluoromethyl-1h-pyrazole-4-
carbonyl-chloride-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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